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Compound of Interest

Compound Name:
5-Bromobenzo[c]

[1,2,5]selenadiazole

Cat. No.: B181497 Get Quote

CAS Number: 1753-19-1

This technical guide provides an in-depth overview of 5-Bromobenzo[c]selenadiazole, a

heterocyclic building block with significant potential in drug development and materials science.

This document is intended for researchers, scientists, and professionals in these fields, offering

a consolidated resource on its synthesis, properties, and emerging applications.

Chemical Properties and Data
5-Bromobenzo[c]selenadiazole is a solid, bromine-substituted derivative of

benzo[c]selenadiazole. Its core structure, featuring a fusion of a benzene ring with a

selenadiazole ring, imparts unique electronic and photophysical properties.

Table 1: Physicochemical Properties of 5-Bromobenzo[c]selenadiazole
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Property Value Source

CAS Number 1753-19-1 N/A

Molecular Formula C₆H₃BrN₂Se [1]

Molecular Weight 261.97 g/mol [1]

Appearance Solid (Predicted) N/A

Storage Conditions Sealed in dry, 2-8°C [1]

Table 2: Spectroscopic Data of 5-Bromobenzo[c]selenadiazole

Spectrum Type Predicted/Observed Data

¹H NMR

Data not publicly available. Predicted shifts

would show signals in the aromatic region,

influenced by the bromine and selenadiazole

ring.

¹³C NMR

Data not publicly available. Predicted shifts

would indicate aromatic carbons, with

deshielding effects from the heteroatoms and

bromine.

IR Spectroscopy

Data not publicly available. Expected to show

characteristic peaks for aromatic C-H and C=C

stretching, and C-Br stretching.

Mass Spectrometry

Data not publicly available. The molecular ion

peak would be expected at m/z 261.97, showing

a characteristic isotopic pattern for bromine and

selenium. Fragmentation may involve loss of N₂,

Se, and Br.

Note: While commercial suppliers indicate the availability of spectroscopic data (NMR, HPLC,

LC-MS), this information is not publicly accessible in scientific literature. The data presented

here is based on general chemical principles and data for analogous compounds.
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Synthesis and Experimental Protocols
The synthesis of 5-Bromobenzo[c]selenadiazole can be achieved in a two-step process,

starting from commercially available 4-bromoaniline. The key intermediate is 4-bromo-1,2-

phenylenediamine, which is then cyclized with selenium dioxide.

Synthesis of 4-bromo-1,2-phenylenediamine
A common route for the synthesis of 4-bromo-1,2-phenylenediamine involves the bromination

of o-phenylenediamine.

Experimental Protocol:

Dissolve o-phenylenediamine in a suitable solvent such as glacial acetic acid.

Add a brominating agent, for instance, a solution of bromine in acetic acid, dropwise to the

reaction mixture at a controlled temperature.

Stir the reaction mixture for a specified time to ensure complete bromination.

Pour the reaction mixture into an ice-water bath to precipitate the product.

Collect the crude product by filtration, wash with water, and purify by recrystallization.

Synthesis of 5-Bromobenzo[c]selenadiazole
The final step involves the reaction of 4-bromo-1,2-phenylenediamine with selenium dioxide.

Experimental Protocol:

Dissolve 4-bromo-1,2-phenylenediamine in a suitable solvent, such as ethanol or methanol.

Add a stoichiometric amount of selenium dioxide to the solution.

Reflux the reaction mixture for several hours until the reaction is complete, which can be

monitored by thin-layer chromatography.

Upon completion, cool the reaction mixture to room temperature to allow the product to

crystallize.
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Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum.

Step 1: Synthesis of 4-bromo-1,2-phenylenediamine

Step 2: Synthesis of 5-Bromobenzo[c]selenadiazole

4-bromoaniline Nitration 4-bromo-2-nitroaniline Reduction 4-bromo-1,2-phenylenediamine

CyclizationSeO2 5-Bromobenzo_c_selenadiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181497#5-bromobenzo-c-selenadiazole-cas-number-
1753-19-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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